Cas no 2228704-61-6 (1-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-one)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-one
• CAS No: 2228704-61-6
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 6082856
• PubChem ID: 165740353
• Update Time: 2025-05-21

1-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-one
• 2228704-61-6
• 1-[2-(difluoromethoxy)-3-methylphenyl]prop-2-en-1-one
• EN300-1970607

• Inchi： 1S/C11H10F2O2/c1-3-9(14)8-6-4-5-7(2)10(8)15-11(12)13/h3-6,11H,1H2,2H3
• InChI Key： WGBNSLCLHKMYCW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(C=C)=O)=CC=CC=1C)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-one

Compound CAS No 2228704-61-6: 1-(2-(Difluoromethoxy)-3-methylphenyl)prop-2-en-1-one

The compound with CAS number 2228704-61-6, commonly referred to as 1-(2-(difluoromethoxy)-3-methylphenyl)prop-2-en-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a difluoromethoxy group and a methyl-substituted phenyl ring, both of which contribute to its distinctive chemical properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution and ketone formation. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it a valuable tool in the development of chiral pharmaceuticals. The incorporation of the difluoromethoxy group not only enhances the compound's stability but also imparts unique electronic properties that are advantageous in various applications.

In terms of biological activity, studies have shown that this compound exhibits potent antimicrobial properties, particularly against gram-positive bacteria. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing resistance to conventional treatments. Additionally, research has highlighted its potential as a modulator of cellular signaling pathways, which could pave the way for innovative therapies in oncology and neurodegenerative diseases.

The structural versatility of this compound also extends to its use in material science applications. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic processes. Recent studies have demonstrated its effectiveness in facilitating the selective oxidation of alcohols under mild conditions, showcasing its potential in green chemistry initiatives.

In conclusion, the compound with CAS number 2228704-61-6 represents a multifaceted molecule with significant implications across various scientific domains. Its unique structure, coupled with its diverse functional groups, positions it as a key player in advancing both therapeutic and industrial applications. As research continues to uncover new dimensions of its utility, this compound is poised to make substantial contributions to the scientific community.